3-Pyridin-3-ylpropanoyl chloride
Overview
Description
3-Pyridin-3-ylpropanoyl chloride is a chemical compound with the molecular formula C8 H8 Cl N O and a molecular weight of 169.61 . It falls under the category of Carbonyl Chlorides . It is primarily used for research and development .
Synthesis Analysis
The synthesis of this compound involves several methods. One method includes the reaction of 3-(3-pyridyl)propionic acid with thionyl chloride in 1,2-dichloroethane, heated to reflux for 2.5 hours . Another method involves the reaction of 3-(3′-pyridyl) propionic acid with thionyl chloride (SOCl2) at 60°C for 4 hours .Physical and Chemical Properties Analysis
This compound has a molecular weight of 169.61 . More detailed physical and chemical properties such as melting point, boiling point, and density are not available in the current resources .Safety and Hazards
Mechanism of Action
Target of Action
Related compounds have been noted to inhibit glycolysis, suggesting potential targets within this metabolic pathway .
Mode of Action
It’s suggested that related compounds may suppress the proliferation of certain cells, such as endothelial and cancer cells, by inhibiting glycolysis . This could imply that 3-Pyridin-3-ylpropanoyl chloride might interact with enzymes or other molecules involved in the glycolytic pathway, thereby altering their function and inhibiting the process.
Biochemical Pathways
Glycolysis is a crucial metabolic pathway that provides energy to cells, and its inhibition can disrupt cellular energy production, potentially leading to cell death .
Result of Action
If it acts similarly to related compounds, it may inhibit cell proliferation, particularly in cancer cells, by disrupting glycolysis .
Properties
IUPAC Name |
3-pyridin-3-ylpropanoyl chloride | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClNO/c9-8(11)4-3-7-2-1-5-10-6-7/h1-2,5-6H,3-4H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGFLLWCRSGXSKB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)CCC(=O)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.61 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.